2,1-benzisothiazol-7-yl-N-methylcarbamate

• Molecular Formula: C9H8N2O2S
• Molecular Weight: 208.24 g/mol
• IUPAC Name: 2,1-benzothiazol-7-yl N-methylcarbamate
• InChI: InChI=1S/C9H8N2O2S/c1-10-9(12)13-7-4-2-3-6-5-14-11-8(6)7/h2-5H,1H3,(H,10,12)
• InChI Key: LXAHCYAZYBLYBS-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)OC1=CC=CC2=CSN=C21

Description

2,1-benzisothiazol-7-yl-N-methylcarbamate is a useful research compound. Its molecular formula is C9H8N2O2S and its molecular weight is 208.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2.0 g. 7-hydroxy-2,1-benzisothiazole, 40 ml. dry benzene, and catalytic amounts of triethylenediamine and stannous octoate was added 2.5 g. methylisocyanate. After about five minutes at room temperature, yellow solid carbamate product crystallized from solution. The mixture was allowed to stand at room temperature overnight, then solvent and excess methylisocyanate were removed by evaporation on a rotatory evaporator. The solid residue was washed with hot hexane and isolated by suction filtration to give 2.6 g. yellow, microcrystalline 2,1-benzisothiazol-7-yl N-methylcarbamate, mp. 145°-148° (dec.) after recrystallization from benzene. This structure was confirmed by ir and nmr. The insecticidal activity of this material was determined exactly as described in Example 12, whereby 2,1-benzisothiazol-7-yl N-methylcarbamate (500 ppm. concentration) destroyed 100 percent of Mexican bean beetle larvae and bean aphids, four of five southern armyworms, and had no effect on two-spotted mites.